Cas no 29342-05-0 (Ciclopirox)

Ciclopirox is a synthetic antifungal agent with broad-spectrum activity against dermatophytes, yeasts, and molds. Its mechanism of action involves chelation of polyvalent metal cations, disrupting essential enzymatic processes in fungal cells. Ciclopirox exhibits both fungistatic and fungicidal properties, depending on concentration. The compound demonstrates notable efficacy in treating superficial mycoses, including onychomycosis and cutaneous candidiasis, due to its strong keratin affinity and penetration. Its additional anti-inflammatory and antibacterial effects contribute to its therapeutic profile. Ciclopirox is formulated in various topical preparations (creams, solutions, nail lacquers), offering favorable patient compliance. The low systemic absorption minimizes adverse effects, making it a well-tolerated option for localized fungal infections.
Ciclopirox structure
Ciclopirox structure
Product Name:Ciclopirox
CAS No:29342-05-0
MF:C12H17NO2
MW:207.268883466721
MDL:MFCD00599441
CID:53469
PubChem ID:2749
Update Time:2025-10-30

Ciclopirox Chemical and Physical Properties

Names and Identifiers

    • Ciclopirox
    • 6-CYCLOHEXYL-1-HYDROXY-4-METHYL-1H-PYRIDIN-2-ONE
    • CIELOPIROX
    • 6-Cyclohexyl-1-hydroxy-4-methyl-2[1H]-pyridinone
    • 6-Cyclohexyl-1-hydroxy-4-methyl-2(1H)-pyridone
    • 6-cyclohexyl-1-hydroxy-4-methylpyridin-2-one
    • Ciclopirox Olamine
    • HOE296b
    • 1-Hydroxy-4-methyl-6-cyclohexyl-2-pyridone
    • 6-cyclohexyl-1-hydroxy-4-methyl-1,2-dihydropyridin-2-one
    • Batrafen
    • Ciclopiroxum
    • cyclopirox
    • Loprox
    • Mycoster
    • Penlac
    • Stieprox
    • Terit
    • 6-Cyclohexyl-1-hydroxy-4-methyl-2(1H)-pyridinone
    • HOE 296b
    • Ciclopiroxum [INN-Latin]
    • 2(1H)-Pyridinone, 6-cyclohexyl-1-hydroxy-4-methyl-
    • 6-cyclohexyl-1-hydroxy-4-methylpyridin-2(1H)-one
    • Ciclopirox (Penlac)
    • Loprox (TN)
    • 19W019ZDRJ
    • SCKYRAXSEDYPSA-UHFFFAOYSA-N
    • 2(1H)-Pyridone, 6-cyclohexyl-1-hydroxy-4-methyl-
    • AK544043
    • CICLOPIROX [USAN]
    • SW196923-5
    • 6-cyclohexyl-4-methyl-1-oxidanyl-pyridin-2-one
    • 2-aminoethanol;6-cyclohexyl-1-hydroxy-4-methyl-2-pyridinone
    • NS00010120
    • AC-24195
    • DTXCID2028193
    • cid_38911
    • Ciclopirox (USAN:USP:INN:BAN)
    • BCP28530
    • Ciclopirox gel
    • Ciclopirox, >=98% (HPLC)
    • HOE 296; HOE-296;Ciclopiroxum; Penlac
    • NCGC00017112-06
    • EINECS 249-577-2
    • DTXSID9048564
    • Penlac (TN)
    • SMR001233223
    • CICLOPIROX [EP MONOGRAPH]
    • CHEBI:453011
    • CICLOPIROX [VANDF]
    • Loprox cream
    • BSPBio_000581
    • G01AX12
    • Prestwick0_000541
    • HMS3656I12
    • CICLOPIROX [INN]
    • W-106995
    • NCGC00178850-02
    • CICLOPIROX (USP-RS)
    • SPBio_000252
    • KBio3_001261
    • BDBM66087
    • AB00053438_10
    • CICLOPIROX [MART.]
    • BPBio1_000641
    • 29342-05-0
    • s2528
    • 6-cyclohexyl-1-hydroxy-4-methyl-2-pyridinone
    • D01AE14
    • MFCD00599441
    • AB00053438_11
    • NCGC00178850-01
    • A819878
    • Ciclopirox, European Pharmacopoeia (EP) Reference Standard
    • CICLOPIROX [USP-RS]
    • CICLOPIROX [WHO-DD]
    • CICLOPIROX [MI]
    • 2-azanylethanol;6-cyclohexyl-4-methyl-1-oxidanyl-pyridin-2-one
    • 2-aminoethanol;6-cyclohexyl-1-hydroxy-4-methyl-2-pyridone
    • CCG-266632
    • Q419468
    • HOE-296b
    • SBI-0206690.P002
    • CICLOPIROX (EP MONOGRAPH)
    • EN300-197928
    • CNL8
    • Prestwick3_000541
    • D03488
    • Spectrum2_000146
    • BIDD:GT0080
    • Spectrum4_000288
    • 6-Cyclohexyl-1-hydroxy-4-methyl-2(1H)-pyridinone #
    • NCGC00017112-11
    • 6-cyclohexyl-1-hydroxy-4-methyl-pyridin-2-one
    • Prestwick1_000541
    • AB00053438_09
    • Ciclopirox, United States Pharmacopeia (USP) Reference Standard
    • Spectrum5_000747
    • Ciclopiroxum (INN-Latin)
    • SCHEMBL34424
    • KBioGR_000816
    • CICLOPIROX [USP MONOGRAPH]
    • MLS002153867
    • GTPL11349
    • DB01188
    • CICLOPIROX (USP MONOGRAPH)
    • KS-5085
    • BRD-K13044802-213-09-0
    • CICLOPIROX (MART.)
    • CHEMBL1413
    • BSPBio_002041
    • FT-0602961
    • Ciclopirox-Olamin
    • HY-B0450
    • NCGC00017112-05
    • AB06517
    • CICLOPIROX [ORANGE BOOK]
    • (6-Cyclohexyl-1-hydroxy-4-methyl-2(1H)-pyridone)
    • Loprox Gel
    • SPBio_002502
    • BRD-K13044802-213-04-1
    • Z1509504366
    • UNII-19W019ZDRJ
    • Ciclopirox; 6-Cyclohexyl-1-hydroxy-4-methylpyridin-2(1H)-one
    • AKOS015895717
    • Ciclopirox Olamin
    • Ciclopirox (USP/INN)
    • NCGC00017112-08
    • 6-Cyclohexyl-1-hydroxy-4-methyl-2-(1H)-pyridone
    • Spectrum3_000351
    • SR-05000001589-5
    • Ciclodan
    • 29342-05-0 (free)
    • Prestwick2_000541
    • Ciclopirox [USAN:USP:INN:BAN]
    • NCGC00017112-04
    • BRD-K13044802-001-03-2
    • DB-047566
    • BRD-K13044802-213-21-5
    • BRD-K13044802-213-24-9
    • GLXC-10499
    • BRD-K13044802-213-25-6
    • BRD-K13044802-001-02-4
    • BRD-K13044802-213-20-7
    • MDL: MFCD00599441
    • Inchi: 1S/C12H17NO2/c1-9-7-11(13(15)12(14)8-9)10-5-3-2-4-6-10/h7-8,10,15H,2-6H2,1H3
    • InChI Key: SCKYRAXSEDYPSA-UHFFFAOYSA-N
    • SMILES: ON1C(C=C(C)C=C1C1CCCCC1)=O

Computed Properties

  • Exact Mass: 207.12600
  • Monoisotopic Mass: 207.125929
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 2
  • Topological Polar Surface Area: 40.5

Experimental Properties

  • Color/Form: White crystalline powder, odorless and bitter.
  • Density: 1.193
  • Melting Point: 142-144°C
  • Boiling Point: 350°C at 760 mmHg
  • Flash Point: 165.5 °C
  • Refractive Index: 1.582
  • Solubility: 生物体外In Vitro:DMSO溶解度100 mg/mL(482.46 mM;Need ultrasonic)
  • PSA: 42.23000
  • LogP: 2.44170
  • Solubility: Soluble in methanol, ethanol or chloroform, slightly soluble in dimethylformamide or water, slightly soluble in ether

Ciclopirox Security Information

Ciclopirox Customs Data

  • HS CODE:2933790090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ciclopirox Pricemore >>

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Ciclopirox Suppliers

Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:29342-05-0)Ciclopirox
Order Number:LY0013
Stock Status:in Stock
Quantity:5KG
Purity:98%standard
Pricing Information Last Updated:Wednesday, 30 July 2025 14:20
Price ($):Inquiry
Email:losartan@crotonic-anhydride.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:29342-05-0)Ciclopirox
Order Number:LE15177
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:12
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:29342-05-0)Ciclopirox
Order Number:sfd17160
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com

Ciclopirox Spectrogram

1H NMR 300 MHz DMSO
1H NMR
13C NMR
13C NMR
Recommended suppliers
Hebei Liye chemical Co.,Ltd
(CAS:29342-05-0)Ciclopirox
LY0013
Purity:98%standard
Quantity:5KG
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:29342-05-0)Ciclopirox
LE15177
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email